2-chloro-N-[4-(2-phenyl-1,3-thiazol-4-yl)phenyl]benzamide

• IUPAC Name: 2-chloro-N-[4-(2-phenyl-1,3-thiazol-4-yl)phenyl]benzamide
• InChI: InChI=1S/C22H15ClN2OS/c23-19-9-5-4-8-18(19)21(26)24-17-12-10-15(11-13-17)20-14-27-22(25-20)16-6-2-1-3-7-16/h1-14H,(H,24,26)
• InChI Key: OKYUJZQDBSZTCU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=CS2)C3=CC=C(C=C3)NC(=O)C4=CC=CC=C4Cl
• Molecular Formula: C22H15ClN2OS
• Molecular Weight: 390.9 g/mol

Description

2-chloro-N-[4-(2-phenyl-1,3-thiazol-4-yl)phenyl]benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known for its unique chemical structure, which makes it a promising candidate for a variety of research applications.

Mechanism of Action

The mechanism of action of 2-chloro-N-[4-(2-phenyl-1,3-thiazol-4-yl)phenyl]benzamide is not fully understood, but it is believed to involve the disruption of protein-protein interactions. The compound is able to bind to specific sites on proteins and prevent them from interacting with other proteins, leading to changes in various biological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-N-[4-(2-phenyl-1,3-thiazol-4-yl)phenyl]benzamide are complex and depend on the specific proteins and biological processes being studied. However, some studies have shown that the compound can have effects on cell proliferation, apoptosis, and gene expression.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 2-chloro-N-[4-(2-phenyl-1,3-thiazol-4-yl)phenyl]benzamide is its ability to selectively disrupt protein-protein interactions, making it a valuable tool for studying these interactions in various biological processes. However, the compound also has some limitations, such as its potential toxicity and the need for careful dosing and handling.

Future Directions

There are many potential future directions for research on 2-chloro-N-[4-(2-phenyl-1,3-thiazol-4-yl)phenyl]benzamide. Some possible areas of study include further characterization of the compound's mechanism of action, exploration of its potential therapeutic applications, and development of new compounds based on its chemical structure. Additionally, research on the compound's potential toxicity and safety profile will be important for its continued use in scientific research.

Synthesis Methods

The synthesis of 2-chloro-N-[4-(2-phenyl-1,3-thiazol-4-yl)phenyl]benzamide is a complex process that involves several steps. One common method for synthesizing this compound is through the reaction of 2-chlorobenzoyl chloride with 4-(2-phenyl-1,3-thiazol-4-yl)aniline in the presence of a base such as triethylamine. The resulting product is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

2-chloro-N-[4-(2-phenyl-1,3-thiazol-4-yl)phenyl]benzamide has been extensively studied for its potential applications in scientific research. One of the primary uses of this compound is as a tool for studying protein-protein interactions. This is because the compound is able to bind to specific proteins and disrupt their interactions, allowing researchers to study the effects of these interactions on various biological processes.